molecular formula C14H18N2O2 B269063 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide

3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide

Cat. No. B269063
M. Wt: 246.3 g/mol
InChI Key: DROZZKJDKIEUSZ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in the field of medicine. It is a benzamide derivative that has been synthesized using various methods and has been found to exhibit promising biochemical and physiological effects.

Mechanism of Action

The mechanism of action of 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide is not fully understood. However, it is believed to exert its effects by inhibiting the activity of certain enzymes such as COX-2 and LOX, which are involved in the inflammatory response. By inhibiting these enzymes, 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide reduces the production of inflammatory mediators such as prostaglandins and leukotrienes, thereby reducing inflammation, pain, and fever.
Biochemical and Physiological Effects
3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide has been found to exhibit promising biochemical and physiological effects. It has been shown to reduce inflammation, pain, and fever in animal models of inflammation. It has also been found to have a neuroprotective effect in animal models of Alzheimer's disease and Parkinson's disease. In addition, it has been shown to inhibit the growth of certain cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One of the advantages of using 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide in lab experiments is its potent anti-inflammatory and analgesic effects, which make it a useful tool for studying the inflammatory response. However, one of the limitations of using this compound is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide. One direction is to further investigate its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. Another direction is to explore its mechanism of action in more detail, which may lead to the development of more potent and selective inhibitors of COX-2 and LOX. Additionally, future research may focus on the development of new synthesis methods for this compound, which may improve its yield and purity.

Synthesis Methods

The synthesis of 3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide has been reported using various methods. One of the most common methods involves the reaction of 3-amino-N-isopropylbenzamide with cyclopropylcarbonyl chloride in the presence of a base such as triethylamine. The reaction is carried out in an organic solvent such as dichloromethane or chloroform under reflux conditions for several hours. The resulting product is then purified using column chromatography to obtain the desired compound in high yield and purity.

Scientific Research Applications

3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide has been extensively studied for its potential applications in the field of medicine. It has been found to exhibit promising anti-inflammatory, analgesic, and antipyretic effects. It has also been investigated for its potential use in the treatment of various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In addition, it has been found to be a potent inhibitor of certain enzymes such as cyclooxygenase-2 (COX-2) and lipoxygenase (LOX), which are involved in the inflammatory response.

properties

Product Name

3-[(cyclopropylcarbonyl)amino]-N-isopropylbenzamide

Molecular Formula

C14H18N2O2

Molecular Weight

246.3 g/mol

IUPAC Name

3-(cyclopropanecarbonylamino)-N-propan-2-ylbenzamide

InChI

InChI=1S/C14H18N2O2/c1-9(2)15-14(18)11-4-3-5-12(8-11)16-13(17)10-6-7-10/h3-5,8-10H,6-7H2,1-2H3,(H,15,18)(H,16,17)

InChI Key

DROZZKJDKIEUSZ-UHFFFAOYSA-N

SMILES

CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2CC2

Canonical SMILES

CC(C)NC(=O)C1=CC(=CC=C1)NC(=O)C2CC2

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.